1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide

• IUPAC Name: N-cyclopropyl-1-(6-indol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H23N5O/c27-21(24-17-7-8-17)16-5-3-10-25(13-16)19-12-20(23-14-22-19)26-11-9-15-4-1-2-6-18(15)26/h1-2,4,6,9,11-12,14,16-17H,3,5,7-8,10,13H2,(H,24,27)
• InChI Key: ZKEODZHCJHIKIE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC(=C2)N3C=CC4=CC=CC=C43)C(=O)NC5CC5
• Molecular Formula: C21H23N5O
• Molecular Weight: 361.4 g/mol

Description

The compound “1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-cyclopropylpiperidine-3-carboxamide” is a complex organic molecule that contains several functional groups and structural features, including an indole ring, a pyrimidine ring, a piperidine ring, and a carboxamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve several steps, each targeting a different part of the molecule. The indole and pyrimidine rings could potentially be formed through cyclization reactions, while the piperidine ring and the carboxamide group could be introduced through substitution reactions.

Molecular Structure Analysis

The molecule contains several cyclic structures, including an indole ring, a pyrimidine ring, and a piperidine ring. These rings contribute to the molecule’s stability and may influence its reactivity. The presence of nitrogen atoms in these rings also makes the molecule a potential hydrogen bond donor and acceptor.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups and structural features. For example, the indole and pyrimidine rings might undergo electrophilic substitution reactions, while the carboxamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple rings and a carboxamide group could potentially make the compound relatively polar, which might influence its solubility in different solvents.

Scientific Research Applications

Antitubercular Activity

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Future Directions

Given the diverse biological activities of many indole derivatives, this compound could potentially be of interest in the development of new therapeutic agents. Further studies would be needed to explore its biological activity and potential applications.